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Compound of Interest

Compound Name: Potassium acetate hydrate

Cat. No.: B3326462 Get Quote

Introduction

Potassium acetate (CH₃COOK) is a versatile reagent widely employed in molecular biology

laboratories. A 3M potassium acetate solution, typically with a pH between 5.2 and 5.5, is a

critical component in several key procedures. Its primary applications include the neutralization

of alkaline lysates during plasmid DNA isolation (e.g., minipreps), where it facilitates the

precipitation of sodium dodecyl sulfate (SDS), proteins, and chromosomal DNA.[1][2] It also

serves as a salt for the efficient precipitation of nucleic acids (DNA and RNA) from aqueous

solutions in the presence of ethanol or isopropanol.[1][3] This document provides a detailed

protocol for the preparation of a 3M potassium acetate solution, ensuring it is suitable for

sensitive molecular biology applications.

Quantitative Data Summary
The following table outlines the necessary components and their quantitative details for the

preparation of 100 mL of 3M Potassium Acetate solution. This specific recipe results in a

solution that is 3M with respect to potassium and 5M with respect to acetate, a common

formulation for plasmid purification protocols.[4][5][6]
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Component
Molecular

Formula
Molar Mass

Stock

Solution

Volume for

100 mL

Final

Concentratio

n

Potassium

Acetate
CH₃COOK

98.14 g/mol

[7]
5 M 60.0 mL[4][6]

3 M

(Potassium)

Glacial Acetic

Acid
CH₃COOH 60.05 g/mol ~17.4 M 11.5 mL[4][6] 5 M (Acetate)

Nuclease-

Free Water
H₂O 18.02 g/mol N/A 28.5 mL[4][6] N/A

Experimental Protocol
This protocol describes the preparation of 100 mL of 3M Potassium Acetate, pH ~5.2, from a

5M potassium acetate stock solution.

Materials:

5M Potassium Acetate stock solution

Glacial Acetic Acid

Nuclease-free water

Sterile graduated cylinders or pipettes

Sterile, autoclaved glass bottle for storage

pH meter (optional, for verification)

0.22 µm sterile filter (optional)

Procedure:

Reagent Measurement: In a sterile beaker or directly into a sterile 100 mL glass bottle,

carefully measure and add the following reagents in order:
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60.0 mL of 5M potassium acetate stock solution.[4][5][6]

28.5 mL of nuclease-free water.[4][5][6]

Acid Addition: In a chemical fume hood, carefully add 11.5 mL of glacial acetic acid to the

potassium acetate and water mixture.[4][5][6]

Safety Note: Glacial acetic acid is corrosive and has a pungent odor. Always handle it in a

well-ventilated fume hood and wear appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat.

Mixing: Securely cap the bottle and mix the contents thoroughly by inversion until the

solution is homogeneous. The resulting solution is 3M with respect to potassium and 5M with

respect to acetate.[4]

pH Verification (Optional): The pH of this solution should be approximately 5.2.[7] If precise

pH is critical for your application, you can verify it with a calibrated pH meter. Adjust if

necessary with small additions of glacial acetic acid or a potassium hydroxide solution.

Sterilization (Optional but Recommended): For long-term storage and use in highly sensitive

applications like RNA work, sterilize the solution by filtering it through a 0.22 µm filter into a

new sterile bottle.[8][9] Autoclaving is also an option, but filtration is often preferred to avoid

any potential chemical degradation.

Storage: Store the final solution in a clearly labeled, tightly sealed bottle at room temperature

or 4°C.[3][7]

Experimental Workflow Visualization
The following diagram illustrates the workflow for the preparation of the 3M Potassium Acetate

solution.
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Workflow for 3M Potassium Acetate Preparation
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Caption: Preparation workflow for 3M Potassium Acetate solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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